Cas no 89442-21-7 (4-Thiazolidinone, 2-phenyl-3-pyrazinyl-)

4-Thiazolidinone, 2-phenyl-3-pyrazinyl- structure
89442-21-7 structure
Product Name:4-Thiazolidinone, 2-phenyl-3-pyrazinyl-
CAS No:89442-21-7
MF:C13H11N3OS
MW:257.310940980911
CID:600607
PubChem ID:127257537
Update Time:2025-04-19

4-Thiazolidinone, 2-phenyl-3-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone, 2-phenyl-3-pyrazinyl-
    • 2-phenyl-3-pyrazin-2-yl-1,3-thiazolidin-4-one
    • 89442-21-7
    • 2-(3-Phenylpyrazin-2-yl)thiazolidin-4-one
    • Inchi: 1S/C13H11N3OS/c17-10-8-18-13(16-10)12-11(14-6-7-15-12)9-4-2-1-3-5-9/h1-7,13H,8H2,(H,16,17)
    • InChI Key: VOXUVJOPZSGWDY-UHFFFAOYSA-N
    • SMILES: S1CC(NC1C1C(C2C=CC=CC=2)=NC=CN=1)=O

Computed Properties

  • Exact Mass: 257.06228316g/mol
  • Monoisotopic Mass: 257.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 80.2Ų
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